N-(2,3-dimethoxybenzyl)-2-((3-oxo-2-propyl-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio)acetamide

• IUPAC Name: N-[(2,3-dimethoxyphenyl)methyl]-2-[(3-oxo-2-propyl-2H-imidazo[1,2-c]quinazolin-5-yl)sulfanyl]acetamide
• InChI: InChI=1S/C24H26N4O4S/c1-4-8-18-23(30)28-22(26-18)16-10-5-6-11-17(16)27-24(28)33-14-20(29)25-13-15-9-7-12-19(31-2)21(15)32-3/h5-7,9-12,18H,4,8,13-14H2,1-3H3,(H,25,29)
• InChI Key: YZFUPYMESRFKFG-UHFFFAOYSA-N
• Canonical SMILES: CCCC1C(=O)N2C(=N1)C3=CC=CC=C3N=C2SCC(=O)NCC4=C(C(=CC=C4)OC)OC
• Molecular Formula: C24H26N4O4S
• Molecular Weight: 466.6 g/mol

Description

N-(2,3-dimethoxybenzyl)-2-((3-oxo-2-propyl-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio)acetamide is a useful research compound. Its molecular formula is C24H26N4O4S and its molecular weight is 466.56. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

• Novel N-cycloalkyl-(cycloalkylaryl)-2-[(3-R-2-oxo-2H-[1,2,4]triazino[2,3-c]quinazoline-6-yl)thio]acetamides, similar in structure to the queried compound, have shown anticancer activity, particularly against non-small cell lung and CNS cancer cell lines (Berest et al., 2011).
• A series of N-R-2-[(3-R-2-oxo-2H-[1,2,4]triazino[2,3-c]quinazolin-6-yl)thio]acetamides with thiazole and thiadiazole fragments demonstrated potent anticancer activity against colon cancer, melanoma, and ovarian cancer cell lines (Kovalenko et al., 2012).
• Compounds similar to the queried one showed anticancer properties, with selectivity against renal, colon cancer, and melanoma (Kovalenko et al., 2012).

Antitumor Activity

• A series of 2-[(3-substituted-4(3H)-quinazolin-2-yl)thio]-N-(3,4,5-trimethoxyphenyl)acetamide analogs have been studied for their antitumor activity, showing effectiveness against various tumor cell lines (Mohamed et al., 2016).

Antimicrobial and Antifungal Activities

• N-aryl(benzyl,heteryl)-2-(tetrazolo[1,5-c]quinazolin-5-ylthio)acetamides demonstrated antimicrobial and antifungal activities, particularly against K. pneumonia (Antypenko et al., 2016).

Molecular Docking Studies

• Molecular docking studies of similar compounds have been conducted to understand their interaction with biological targets, such as the EGFR kinase enzyme (El-Azab et al., 2017).

Peptide Deformylase Inhibitors

• Studies on derivatives of the compound have shown their potential as inhibitors of the Fe(II) enzyme Escherichia coli peptide deformylase, a target for antibacterial activity (Apfel et al., 2001).

Anticonvulsant Activity

• Certain quinazoline analogs, structurally related to the queried compound, have been evaluated for their anticonvulsant activity, demonstrating protective effects against seizures (El-Azab et al., 2012).

Anti-inflammatory Activity

• Derivatives of the compound have shown significant anti-inflammatory activity, as evaluated in specific derivatives (Sunder & Maleraju, 2013).